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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-2,6-dimethyl-L-tyrosine
(CAS No. 206060-54-0), a crucial building block in modern peptide chemistry and drug
discovery. This document details its physicochemical properties, analytical data, synthesis, and
applications, with a focus on its role in the development of novel therapeutics, particularly in the
field of opioid receptor modulation.

Core Properties and Specifications

Fmoc-2,6-dimethyl-L-tyrosine is a synthetic derivative of the amino acid L-tyrosine. It features
two key modifications: a base-labile fluorenylmethoxycarbonyl (Fmoc) group protecting the a-
amino group and two methyl groups substituted at the 2 and 6 positions of the phenol ring. This
unique structure imparts valuable characteristics for its primary application in solid-phase
peptide synthesis (SPPS).[1] The dimethyl substitution enhances the hydrophobicity and steric
bulk of the side chain, which can lead to peptides with increased metabolic stability, receptor
affinity, and modified biological activity.[1][2]
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Physicochemical Data

The fundamental properties of Fmoc-2,6-dimethyl-L-tyrosine are summarized below,

compiled from various chemical suppliers and databases.

Property Value Reference(s)
CAS Number 206060-54-0 [3][4]
Molecular Formula C26H25NOs [31141[5]
Molecular Weight 431.49 g/mol [3][5]
Appearance White to off-white solid/powder  [1][6]

Purity >98% (Assay), 299.5% (Chiral (1176}

HPLC)

Optical Rotation

[a]D2° = -19 + 2° (c=1in
MeOH)

[1]

IUPAC Name

(2S)-2-[[(9H-fluoren-9-
yl)methoxy]carbonylamino]-3-
(4-hydroxy-2,6-
dimethylphenyl)propanoic acid

[4]

Storage Conditions

2 - 8 °C, protect from moisture

[1]

Computed Density

1.290 g/cm3

[6]7]

Computed Boiling Point

691.2 £ 55.0 °C at 760 mmHg

[6]7]

Analytical Data

Detailed spectroscopic data is essential for confirming the identity and purity of the compound.

While a publicly available Certificate of Analysis with complete spectral assignments for this

specific compound is not readily available, the expected data based on its structure and

analysis of similar compounds are as follows:

e 1HNMR & 3C NMR: The spectra would confirm the presence of the Fmoc group (with

characteristic aromatic signals between ~7.3-7.9 ppm), the dimethylated tyrosine ring (with
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two methyl singlets and aromatic protons), and the chiral alpha-carbon environment.

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be
expected to show a prominent ion corresponding to the protonated molecule [M+H]* at
approximately m/z 432.18.

o High-Performance Liquid Chromatography (HPLC): Chiral HPLC is used to confirm
enantiomeric purity, while reverse-phase HPLC is used to assess chemical purity, which is
typically specified as >98%.[1][6]

Experimental Protocols

Fmoc-2,6-dimethyl-L-tyrosine is primarily used as a building block in Fmoc-based solid-
phase peptide synthesis (SPPS). The following sections provide detailed, generalized
methodologies for its synthesis and incorporation into a peptide chain.

Synthesis of Fmoc-2,6-dimethyl-L-tyrosine

The synthesis involves two main stages: the creation of the unnatural amino acid 2,6-dimethyl-
L-tyrosine, followed by the protection of its a-amino group with Fmoc. The following is a
generalized workflow.
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Synthesis of 2,6-dimethyl-L-tyrosine Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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